Cas no 949153-20-2 (ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride)

• Product Name: ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride
• CAS No: 949153-20-2
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• MDL: MFCD29052514
• CID: 2136447
• PubChem ID: 66790102
• Update Time: 2025-06-10

ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate hydrochloride
• CKNORKMTOWRWJM-UHFFFAOYSA-N
• OR312496
• AX8301141
• ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride

• MDL： MFCD29052514
• Inchi： 1S/C11H19NO2.ClH/c1-2-14-9(13)10-3-6-11(12,7-4-10)8-5-10;/h2-8,12H2,1H3;1H
• InChI Key： CKNORKMTOWRWJM-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C12CCC(CC1)(CC2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 4-aminobicyclo2.2.2octane-1-carboxylate hydrochloride

Ethyl 4-Aminobicyclo\[2.2.2\]octane-1-carboxylate Hydrochloride (CAS No. 949153-20-2): An Overview

Ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride (CAS No. 949153-20-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and functional groups, has garnered attention for its potential in the development of novel therapeutic agents.

The bicyclo\[2.2.2\]octane scaffold is a well-known privileged structure in medicinal chemistry, often utilized for its ability to enhance the bioavailability and pharmacokinetic properties of drug candidates. The presence of the ethyl ester and aminocarboxylate functionalities in ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride further contributes to its chemical versatility and biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate key inflammatory pathways, including the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory mediators, has been extensively investigated.

In addition to its anti-inflammatory effects, ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride has shown promise in neurodegenerative disorders. Research conducted at the University of California, San Francisco, revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride has also been extensively studied. A preclinical study published in *Pharmaceutical Research* reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its successful translation into clinical applications. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further development.

Furthermore, the synthetic accessibility of ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride has been optimized through various synthetic routes, enabling efficient large-scale production for both research and commercial purposes. A recent review in *Organic & Biomolecular Chemistry* detailed several synthetic strategies that have been developed to synthesize this compound with high yield and purity, facilitating its use in drug discovery programs.

In conclusion, ethyl 4-aminobicyclo\[2.2.2\]octane-1-carboxylate hydrochloride (CAS No. 949153-20-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, position it as a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases and neurodegenerative disorders.